Cas no 5161-04-6 (1-methyl-4-(2-methylpropyl)benzene)

1-methyl-4-(2-methylpropyl)benzene Properties

Names and Identifiers

• 1-methyl-4-(2-methylpropyl)benzene
• Benzene, 1-methyl-4-(2-methylpropyl)-
• P-ISOBUTYLTOLUENE
• Toluene, p-isobutyl-
• 1-METHYL-4-ISOBUTYLBENZENE
• Benzene,1-methyl-4-(2-methylpropyl)
• Toluene,p-isobutyl
• AKOS006272115
• 1-Isobutyl-4-methylbenzene #
• DTXSID50199559
• 5161-04-6
• para-methylisobutylbenzene
• 1-methyl-4-(2-methyl-propyl)-benzene
• +Expand

• InChIKey： VCGBZXLLPCGFQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16/c1-9(2)8-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
• SMILES： CC1=CC=C(C=C1)CC(C)C

Computed Properties

• Exact Mass: 148.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 148.125
• Heavy Atom Count: 11
• Complexity: 96.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.19350
• PSA: 0.00000
• Refractive Index: 1.4851
• Boiling Point: 196°C
• Melting Point: -44.72°C (estimate)
• Flash Point: 67.3°C
• Density: 0.8478

1-methyl-4-(2-methylpropyl)benzene Security Information

1-methyl-4-(2-methylpropyl)benzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%